Cas no 3387-73-3 (Adenosine, 5'-S-2-propenyl-5'-thio-)

• Product Name: Adenosine, 5'-S-2-propenyl-5'-thio-
• CAS No: 3387-73-3
• MF: C₁₃H₁₇N₅O₃S
• MW: 323.370780706406
• CID: 1465772
• Update Time: 2024-08-25

Adenosine, 5'-S-2-propenyl-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-2-propenyl-5'-thio-
• Adenosine, 5'-S-2-propen-1-yl-5'-thio-

• Inchi： 1S/C13H17N5O3S/c1-2-3-22-4-7-9(19)10(20)13(21-7)18-6-17-8-11(14)15-5-16-12(8)18/h2,5-7,9-10,13,19-20H,1,3-4H2,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
• InChI Key： GDDLOMHXPIROTK-QYVSTXNMSA-N
• SMILES： S(CC=C)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 323.10541

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 647.0±65.0 °C(Predicted)
• PSA: 119.31
• pka: 13.12±0.70(Predicted)